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hydrochloride
Cat. No.: B1520941
\ v

Abstract

(R)-cyclopropyl(phenyl)methanamine hydrochloride is a chiral amine of significant interest
in medicinal chemistry and pharmaceutical development. Its rigid cyclopropyl moiety and chiral
center make it a valuable building block for synthesizing complex, biologically active molecules.
This guide provides an in-depth review of its physicochemical properties, stereoselective
synthesis methodologies, analytical characterization techniques, and applications in drug
discovery. By synthesizing information from peer-reviewed literature and established chemical
data, this document serves as a technical resource for researchers and professionals in the
field, offering both foundational knowledge and practical, field-proven insights.

Introduction and Significance

Chiral amines are fundamental components in a vast array of pharmaceuticals. The specific
three-dimensional arrangement of atoms, or stereochemistry, is often critical for a drug's
efficacy and safety. (R)-cyclopropyl(phenyl)methanamine, as a primary amine featuring a
benzylic stereocenter adjacent to a cyclopropyl group, presents a unique conformational
profile. The cyclopropyl group, a highly strained three-membered ring, restricts rotational
freedom, which can be advantageous in designing ligands that bind to biological targets with
high specificity.[1] This compound primarily serves as a key chiral intermediate in the synthesis
of more complex active pharmaceutical ingredients (APIs). Understanding its synthesis and
properties is therefore crucial for the development of novel therapeutics.
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Physicochemical and Structural Properties

(R)-cyclopropyl(phenyl)methanamine hydrochloride is the hydrochloride salt form of the
parent free base, which enhances its stability and water solubility, making it easier to handle

and formulate.
Molecular Structure:

The core structure consists of a phenyl ring and a cyclopropyl ring attached to the same carbon
atom (the chiral center), which is also bonded to an amino group. The "(R)" designation refers
to the specific spatial arrangement at this chiral center according to the Cahn-Ingold-Prelog

priority rules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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